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Compound of Interest

Compound Name: Azumolene

Cat. No.: B1235849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and disposal of

Azumolene. While Azumolene is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), adherence to standard laboratory safety protocols is

paramount to ensure a safe working environment and maintain the integrity of the compound.

[1]

Personal Protective Equipment (PPE)
Standard laboratory PPE is recommended to minimize exposure and ensure safety during the

handling of Azumolene.
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PPE Category Item Specification

Eye Protection Safety Glasses/Goggles

Recommended, especially

when there is a potential for

eye contact.[1]

Hand Protection Impervious Gloves

Recommended to prevent skin

contact, particularly during bulk

processing.[1]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against

incidental contact.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical for maintaining the stability of Azumolene
and ensuring the safety of laboratory personnel.

Handling Procedures:[1]

Minimize Dust Generation: Handle the powder form of Azumolene in a manner that

minimizes the creation of dust.

Avoid Inhalation: Do not breathe in any dust that may be generated.

Prevent Contact: Avoid direct contact with eyes, skin, and clothing.

Ventilation: Use in a well-ventilated area.

Hygiene: Thoroughly wash hands after handling, even if gloves were worn.

Storage Conditions:

Store as directed by the product packaging or insert.[1]

Keep the container tightly closed in a dry and well-ventilated place.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]
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For long-term stability, store aliquots of stock solutions at -20°C.[2]

Disposal Plan
Proper disposal of Azumolene and any contaminated materials is crucial to prevent

environmental release.

Disposal Guidelines:

Containment: Place waste material in a clearly labeled and sealed container for disposal.[1]

Environmental Protection: Do not allow the substance to enter sewers or surface/ground

water.[1]

Regulations: Dispose of the contents and container in accordance with all applicable local,

regional, and national regulations.[1] For investigational medications, disposal should adhere

to the Federal Resource Conservation and Recovery Act (RCRA) guidelines.[3]

Quantitative Data Summary
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Parameter Value Context Source

EC₅₀ 0.25 µM

Suppression of

spontaneous Ca²⁺

sparks in

permeabilized frog

skeletal muscle fibers.

[4]

IC₅₀ ~20 µM

Inhibition of

[³H]PN200-110

binding to porcine

skeletal muscle

dihydropyridine

receptors.

[5]

Effective

Concentration
6 µM

Inhibition of

contracture in

malignant

hyperthermia

susceptible porcine

muscle.

[6]

Effective

Concentration
10 µM

Inhibition of

contracture in

malignant

hyperthermia

susceptible human

muscle.

[6]

In Vivo Effective Dose 1.2 ± 0.1 mg/kg

Guinea Pig

Gastrocnemius

muscle.

[6]

Storage Temperature -20°C

For stock solutions to

ensure long-term

stability.[2]

[2]

Experimental Protocols
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In Vitro Muscle Contractility Assay
This protocol assesses the effect of Azumolene on the contractility of isolated skeletal muscle

bundles, particularly in the context of malignant hyperthermia research.[6]

Materials:

Isolated skeletal muscle bundles (e.g., from porcine or human biopsy)

Krebs-Ringer solution (in mmol/L: NaCl 118.1, KCl 3.4, MgSO₄ 0.8, KH₂PO₄ 1.2, NaHCO₃

25.2, CaCl₂ 2.5, glucose 11.1)

Trigger agents (e.g., 3% halothane or 2 mM caffeine)

Azumolene Sodium

Methodology:

Mount the isolated muscle bundle in an organ bath containing Krebs-Ringer solution,

bubbled with 95% O₂ and 5% CO₂ at 37°C.

Allow the muscle to equilibrate for at least 30 minutes, with periodic washing.

To assess inhibitory effect, pre-incubate the muscle with the desired concentration of

Azumolene (e.g., 6 µM).

Induce contracture by adding a trigger agent to the bath.

Record the force of contracture and compare it to a control muscle bundle not treated with

Azumolene.[6]

Ca²⁺ Spark Analysis in Single Muscle Fibers
This protocol quantifies the effect of Azumolene on spontaneous sarcoplasmic reticulum Ca²⁺

release events.[2]

Materials:

Isolated single muscle fibers
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Internal solution buffer with a fluorescent Ca²⁺ indicator (e.g., Fluo-4)

Permeabilizing agent (e.g., saponin)

Confocal microscope with line-scanning capability

Azumolene Sodium stock solution

Methodology:

Isolate single muscle fibers from a suitable muscle (e.g., mouse Extensor Digitorum Longus).

Permeabilize the fibers and load with a fluorescent Ca²⁺ indicator.

Mount the fibers in an experimental chamber on a confocal microscope.

Acquire a baseline recording of spontaneous Ca²⁺ sparks using line-scanning.

Perfuse the fiber with a solution containing the desired concentration of Azumolene.

Record Ca²⁺ sparks in the presence of Azumolene and compare the frequency to the

baseline.[2]

Visualized Workflows and Signaling Pathways
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Handling Azumolene

Disposal

Preparation

Wear Appropriate PPE
(Gloves, Lab Coat, Goggles)

Step 1

Handling
(Minimize Dust, Use Ventilation)

Step 2

Storage
(Tightly Closed, -20°C for Solutions)

Post-Handling

Collect Waste
(Azumolene & Contaminated Items)

Generate Waste

Seal in Labeled Container

Dispose via Certified Vendor
(Adhere to Local Regulations)

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of Azumolene.
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Caption: Mechanism of Action of Azumolene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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